3-(4-Tert-butylphenyl)benzo[f]quinoline-1-carboxylic acid
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Description
3-(4-Tert-butylphenyl)benzo[f]quinoline-1-carboxylic acid is an organic compound with the molecular formula C24H21NO2 This compound features a quinoline core, which is a heterocyclic aromatic organic compound, fused with a benzo ring and substituted with a tert-butylphenyl group and a carboxylic acid group
Preparation Methods
Synthetic Routes and Reaction Conditions
Starting Materials: The synthesis typically begins with commercially available starting materials such as 4-tert-butylbenzaldehyde and 2-aminobenzoic acid.
Condensation Reaction: The initial step involves a condensation reaction between 4-tert-butylbenzaldehyde and 2-aminobenzoic acid to form an intermediate Schiff base.
Cyclization: The Schiff base undergoes cyclization under acidic or basic conditions to form the quinoline core.
Functional Group Modification:
Industrial Production Methods
Industrial production of 3-(4-ter
Properties
Molecular Formula |
C24H21NO2 |
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Molecular Weight |
355.4 g/mol |
IUPAC Name |
3-(4-tert-butylphenyl)benzo[f]quinoline-1-carboxylic acid |
InChI |
InChI=1S/C24H21NO2/c1-24(2,3)17-11-8-16(9-12-17)21-14-19(23(26)27)22-18-7-5-4-6-15(18)10-13-20(22)25-21/h4-14H,1-3H3,(H,26,27) |
InChI Key |
BRUZRTVSHUBISK-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C2=NC3=C(C4=CC=CC=C4C=C3)C(=C2)C(=O)O |
Origin of Product |
United States |
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